Cas no 32849-41-5 (1-Naphthalenol,8-methyl-)

• Product Name: 1-Naphthalenol,8-methyl-
• CAS No: 32849-41-5
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 293891
• PubChem ID: 12203793
• Update Time: 2025-09-22

1-Naphthalenol,8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,8-methyl-
• 8-METHYL-1-NAPHTHOL
• 8-methylnaphthalen-1-ol
• 1-Hydroxy-8-methylnaphthalene
• 1-Naphthalenol,8-methyl
• 1-Naphthol,8-methyl-(8CI)
• 8-methyl-naphthalen-1-ol
• MFDXXXWLWCGCBA-UHFFFAOYSA-N
• 32849-41-5
• DTXSID40480327
• AKOS006331517
• FT-0756310
• SCHEMBL1402326

• Inchi： 1S/C11H10O/c1-8-4-2-5-9-6-3-7-10(12)11(8)9/h2-7,12H,1H3
• InChI Key： MFDXXXWLWCGCBA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=CC(C)=C21

Computed Properties

• Exact Mass: 158.07300
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.85380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Naphthalenol,8-methyl-

Comprehensive Guide to 1-Naphthalenol,8-methyl- (CAS No. 32849-41-5): Properties, Applications, and Market Insights

1-Naphthalenol,8-methyl- (CAS No. 32849-41-5), also known as 8-Methyl-1-naphthol, is a specialized organic compound belonging to the naphthalene derivatives family. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications across various industries. Researchers and manufacturers are increasingly exploring its potential in pharmaceutical intermediates, dye synthesis, and material science, making it a compound of growing importance in the chemical sector.

The molecular structure of 1-Naphthalenol,8-methyl- features a naphthalene backbone with a hydroxyl group at the 1-position and a methyl group at the 8-position. This specific arrangement contributes to its distinct chemical reactivity and physical properties. With a molecular formula of C₁₁H₁₀O and a molecular weight of 158.20 g/mol, this compound typically appears as a white to light yellow crystalline powder under standard conditions. Its melting point ranges between 80-85°C, and it exhibits limited solubility in water but good solubility in common organic solvents like ethanol and acetone.

Recent trends in green chemistry and sustainable manufacturing have brought renewed focus on naphthalene derivatives like 8-Methyl-1-naphthol. Many industries are seeking eco-friendly alternatives to traditional chemicals, and this compound's potential as a bio-based intermediate has sparked considerable research interest. Scientists are particularly interested in its role in developing novel materials with enhanced properties for applications ranging from organic electronics to advanced coatings.

In the pharmaceutical sector, 1-Naphthalenol,8-methyl- serves as a valuable building block for synthesizing various active pharmaceutical ingredients (APIs). Its structural features make it particularly useful in creating compounds with potential biological activity. Recent studies have explored its derivatives for possible applications in drug development, especially in areas requiring aromatic systems with specific substitution patterns. The compound's stability and reactivity profile make it an attractive candidate for medicinal chemistry research.

The dye and pigment industry represents another significant application area for 8-Methyl-1-naphthol. As a naphthalene derivative, it can serve as a precursor for synthesizing various azo dyes and colorants. With increasing demand for specialized dyes in textiles, inks, and coatings, this compound's role in dye synthesis has become more prominent. Manufacturers value its ability to contribute to the development of dyes with improved lightfastness and color stability properties.

From a market perspective, the global demand for 1-Naphthalenol,8-methyl- has shown steady growth in recent years. The compound's price trend reflects its specialized nature and the balance between supply and demand in the fine chemicals market. Major chemical suppliers typically offer this compound with purity levels ranging from 95% to 99%, catering to different industrial requirements. The supply chain for this chemical involves specialized manufacturers who focus on naphthalene derivatives and fine chemicals production.

Quality control and analytical methods for 32849-41-5 typically involve techniques such as HPLC (High-Performance Liquid Chromatography), GC-MS (Gas Chromatography-Mass Spectrometry), and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods ensure the compound meets the required specifications for various applications. The storage conditions for this chemical generally recommend keeping it in a cool, dry place away from direct sunlight and moisture to maintain its stability over time.

Recent advancements in chemical synthesis have led to improved methods for producing 8-Methyl-1-naphthol with higher yields and purity. Researchers are exploring catalytic processes and alternative reaction pathways to make its production more efficient and environmentally friendly. These developments align with the broader industry trend toward sustainable chemistry practices and reduced environmental impact.

For researchers working with 1-Naphthalenol,8-methyl-, proper handling procedures and safety measures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions for handling organic compounds apply. The compound's material safety data sheet (MSDS) provides detailed information about its handling, storage, and disposal requirements.

The future outlook for 32849-41-5 appears promising, with potential applications emerging in advanced materials and specialty chemicals. As industries continue to seek innovative solutions, the unique properties of 8-Methyl-1-naphthol position it as a compound worth watching in the coming years. Ongoing research may uncover new applications that further expand its utility across different sectors of the chemical industry.